1-[(5-Bromothiophen-3-yl)methyl-methylcarbamoyl]cyclopropane-1-carboxylic acid

• IUPAC Name: 1-[(5-bromothiophen-3-yl)methyl-methylcarbamoyl]cyclopropane-1-carboxylic acid
• InChI: InChI=1S/C11H12BrNO3S/c1-13(5-7-4-8(12)17-6-7)9(14)11(2-3-11)10(15)16/h4,6H,2-3,5H2,1H3,(H,15,16)
• InChI Key: BYUWIGBMMCAZRC-UHFFFAOYSA-N
• Canonical SMILES: CN(CC1=CSC(=C1)Br)C(=O)C2(CC2)C(=O)O
• Molecular Formula: C11H12BrNO3S
• Molecular Weight: 318.19 g/mol

Description

1-[(5-Bromothiophen-3-yl)methyl-methylcarbamoyl]cyclopropane-1-carboxylic acid, also known as BTMCC, is a chemical compound that has gained significant attention in scientific research due to its potential applications in various fields.

Mechanism of Action

The mechanism of action of 1-[(5-Bromothiophen-3-yl)methyl-methylcarbamoyl]cyclopropane-1-carboxylic acid is not fully understood, but studies have suggested that it may induce apoptosis in cancer cells by activating the caspase-3 pathway. Additionally, this compound has been shown to inhibit the growth of bacterial cells by disrupting their cell membranes.
Biochemical and Physiological Effects:
This compound has been shown to have various biochemical and physiological effects, including anti-cancer and antimicrobial activity. Additionally, studies have suggested that this compound may have anti-inflammatory properties, making it a potential candidate for the treatment of inflammatory diseases.

Advantages and Limitations for Lab Experiments

One advantage of using 1-[(5-Bromothiophen-3-yl)methyl-methylcarbamoyl]cyclopropane-1-carboxylic acid in lab experiments is its versatility, as it can be used as a building block for the synthesis of various compounds. Additionally, this compound has been shown to have potent anti-cancer and antimicrobial activity, making it a valuable tool for researchers in these fields. However, one limitation of using this compound is its potential toxicity, as studies have shown that it can be cytotoxic at high concentrations.

Future Directions

There are several future directions for the study of 1-[(5-Bromothiophen-3-yl)methyl-methylcarbamoyl]cyclopropane-1-carboxylic acid, including the development of new anti-cancer and antimicrobial agents based on its structure. Additionally, further studies are needed to fully understand the mechanism of action of this compound and its potential applications in other fields, such as material science and organic synthesis. Finally, more research is needed to determine the safety and toxicity of this compound, particularly in vivo.

Synthesis Methods

The synthesis of 1-[(5-Bromothiophen-3-yl)methyl-methylcarbamoyl]cyclopropane-1-carboxylic acid involves the reaction between 5-bromothiophene-3-carboxaldehyde and cyclopropanecarbonyl chloride, followed by the addition of N-methyl-N-(pyridin-2-yl)carbamoyl chloride. This reaction results in the formation of this compound, which can be further purified using various techniques such as column chromatography.

Scientific Research Applications

1-[(5-Bromothiophen-3-yl)methyl-methylcarbamoyl]cyclopropane-1-carboxylic acid has been studied extensively for its potential applications in various fields, including medicinal chemistry, organic synthesis, and material science. In medicinal chemistry, this compound has been investigated for its anti-cancer properties, with studies showing that it can induce apoptosis in cancer cells. Additionally, this compound has been shown to have antimicrobial activity against various bacterial strains, making it a potential candidate for the development of new antibiotics. In organic synthesis, this compound has been used as a building block for the synthesis of various compounds, including chiral cyclopropane derivatives. In material science, this compound has been investigated for its potential use as a precursor for the synthesis of new polymers.